BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Center: BMS-794833
Solubility and DMSO Management

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BMS-794833

Cat. No.: B606251

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on managing hygroscopic Dimethyl Sulfoxide
(DMSO) for the optimal solubility of BMS-794833.

Frequently Asked Questions (FAQS)

Q1: What is BMS-794833 and what are its primary targets?

Al: BMS-794833 is a potent, ATP-competitive inhibitor of c-Met and Vascular Endothelial
Growth Factor Receptor 2 (VEGFR2).[1][2][3] It also shows inhibitory activity against other
tyrosine kinases such as Ron, Axl, and FIt3.[1][4][5] The compound is utilized in cancer
research to study signaling pathways involved in tumor growth, angiogenesis, and metastasis.

[11[2]
Q2: What is the recommended solvent for dissolving BMS-7948337

A2: The recommended solvent for dissolving BMS-794833 is high-purity, anhydrous Dimethyl
Sulfoxide (DMSO).[3][4][6]

Q3: Why is the quality of DMSO critical for BMS-794833 solubility?

A3: DMSO is a hygroscopic solvent, meaning it readily absorbs moisture from the atmosphere.
[7][8][9] The presence of water in DMSO can significantly reduce the solubility of BMS-794833,
potentially leading to precipitation of the compound and inaccurate concentrations in your
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experiments.[3][4] It is crucial to use fresh or properly stored anhydrous DMSO to ensure
complete dissolution and maintain the stability of your stock solutions.[3][4]

Q4: How should | store my BMS-794833 powder and DMSO stock solutions?

A4: For long-term storage, BMS-794833 powder should be stored at -20°C for up to 3 years.[3]
[4] Once dissolved in DMSO, stock solutions should be aliquoted to avoid repeated freeze-thaw
cycles and can be stored at -80°C for up to one year or -20°C for up to one month.[4]

Q5: What are the best practices for handling DMSO in the lab to prevent moisture absorption?

A5: To minimize water absorption, always keep the DMSO container tightly sealed when not in
use.[7][8] Store it in a cool, dry, and well-ventilated area.[10] For critical applications, using a
fresh, sealed bottle of anhydrous DMSO is recommended. If you need to use DMSO from a
previously opened bottle, it is good practice to work quickly and minimize its exposure to
ambient air. For highly sensitive experiments, consider storing DMSO under an inert gas like
argon or nitrogen.[8]
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Issue

Possible Cause

Recommended Solution

Precipitation observed in BMS-
794833 stock solution upon

storage.

1. The DMSO used was not
anhydrous, leading to
decreased solubility.[3][4]2.
The concentration of the stock
solution is too high.3. Improper
storage conditions (e.g.,

temperature fluctuations).

1. Prepare a fresh stock
solution using a new, sealed
bottle of anhydrous DMSO.2.
Refer to the solubility data to
ensure you are not exceeding
the solubility limit. Consider
preparing a slightly lower
concentration stock.3. Ensure
stock solutions are stored at
the recommended temperature
(-80°C for long-term) and are

properly sealed.[4]

Inconsistent results in cell-

based assays.

1. Inaccurate concentration of
the BMS-794833 working
solution due to precipitation in
the stock.2. Degradation of the
compound due to repeated
freeze-thaw cycles of the stock

solution.

1. Visually inspect the stock
solution for any precipitate
before preparing working
solutions. If precipitate is
present, gently warm the
solution and vortex to
redissolve. If it does not
redissolve, prepare a fresh
stock.2. Aliquot the stock
solution into smaller, single-
use volumes to avoid multiple

freeze-thaw cycles.[4]

Difficulty dissolving BMS-
794833 powder in DMSO.

1. The DMSO has absorbed
moisture, reducing its solvating
power for this compound.[3]2.
Insufficient mixing or
sonication.

1. Use a fresh, unopened
bottle of anhydrous DMSO.2.
After adding DMSO to the
powder, vortex the vial
thoroughly. If needed, you can
sonicate the solution for a
short period to aid dissolution.
Gentle warming to 37°C can

also help.[11]
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Quantitative Data

BMS-794833 Properties

Property Value Reference

Molecular Weight 468.84 g/mol [11[3114]

Molecular Formula C23H15CIF2N40Os [11[3114]

CAS Number 1174046-72-0 [1103114]
Solubility of BMS-794833

Solvent Solubility Reference

DMSO 94 mg/mL (200.49 mM) [4][6]

DMSO 17 mg/mL [1]

DMSO =100 mg/mL (213.29 mM) [3]

Water Insoluble [4]

Ethanol Insoluble [4]
Inhibitory Activity of BMS-794833

Target ICs0 Reference

c-Met 1.7 nM [11[2][4]

VEGFR2 15 nM [11(2](4]

Ron <3nM [41[5]

AxI <3nM [41[5]

FIt3 <3nM [41[5]

GTL-16 cells 39 nM [11(31(4]
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Experimental Protocols

Protocol 1: Preparation of a 10 mM BMS-794833 Stock
Solution in DMSO

Materials:

BMS-794833 powder

Anhydrous DMSO (new, sealed bottle)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

o Calculate the mass of BMS-794833 required to make a 10 mM stock solution. The molecular
weight of BMS-794833 is 468.84 g/mol . To prepare 1 mL of a 10 mM solution, you will need
4.6884 mg of the compound.

» Weigh the calculated amount of BMS-794833 powder and place it in a sterile microcentrifuge
tube.

e Add the appropriate volume of anhydrous DMSO to the tube.

» Vortex the tube vigorously until the powder is completely dissolved. A clear solution should
be obtained.

e If dissolution is slow, the tube can be gently warmed to 37°C or placed in a sonicator bath for
a few minutes.

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes.

» Store the aliquots at -80°C for long-term storage.[4]
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Protocol 2: In Vitro Cell Proliferation Assay (e.g., using
GTL-16 cells)

Materials:

e GTL-16 human gastric carcinoma cells

e Cell culture medium (e.g., DMEM with 10% FBS)

e 96-well plates

e 10 mM BMS-794833 stock solution in DMSO

o MTS assay kit

Procedure:

o Seed GTL-16 cells in a 96-well plate at the desired density and incubate for 24 hours.[4][6]

¢ Prepare serial dilutions of BMS-794833 from your 10 mM DMSO stock solution in cell culture
medium to achieve the final desired concentrations. Ensure the final DMSO concentration in
all wells (including the vehicle control) is consistent and low (typically < 0.1%) to avoid
solvent toxicity.

» Remove the old medium from the cells and add the medium containing the different
concentrations of BMS-794833. Include a vehicle control group treated with the same final
concentration of DMSO.

 Incubate the cells for 72 hours.[4][6]

 After the incubation period, assess cell viability using an MTS assay according to the
manufacturer's instructions.

e Measure the absorbance and calculate the ICso value, which is the concentration of BMS-
794833 that inhibits cell growth by 50%.

Visualizations

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b606251?utm_src=pdf-body
https://www.selleckchem.com/products/BMS-794833.html
https://www.cnreagent.com/s/sv785.html
https://www.benchchem.com/product/b606251?utm_src=pdf-body
https://www.benchchem.com/product/b606251?utm_src=pdf-body
https://www.selleckchem.com/products/BMS-794833.html
https://www.cnreagent.com/s/sv785.html
https://www.benchchem.com/product/b606251?utm_src=pdf-body
https://www.benchchem.com/product/b606251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Experimental Workflow: BMS-794833 Solubility and Use

Stock Solution Preparation

Weigh BMS-794833 Powder

i
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Use Stock

Prepare Working Dilutions in Media

:
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i
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Caption: Workflow for preparing and using BMS-794833.
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BMS-794833 Mechanism of Action
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Caption: BMS-794833 inhibits c-Met and VEGFR2 signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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